Cas no 1354962-55-2 (methyl 2-(ethylamino)-1,3-thiazole-5-carboxylate)

• Product Name: methyl 2-(ethylamino)-1,3-thiazole-5-carboxylate
• CAS No: 1354962-55-2
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD20502104
• CID: 4592763
• PubChem ID: 54595912
• Update Time: 2025-10-16

methyl 2-(ethylamino)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(ethylamino)-1,3-thiazole-5-carboxylate
• methyl 2-(ethylamino)thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-(ethylamino)-, methyl ester

• MDL： MFCD20502104
• Inchi： 1S/C7H10N2O2S/c1-3-8-7-9-4-5(12-7)6(10)11-2/h4H,3H2,1-2H3,(H,8,9)
• InChI Key： DRXDLAQPPGZDMH-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=CN=C1NCC

Additional information on methyl 2-(ethylamino)-1,3-thiazole-5-carboxylate

Comprehensive Overview of Methyl 2-(ethylamino)-1,3-thiazole-5-carboxylate (CAS No. 1354962-55-2)

Methyl 2-(ethylamino)-1,3-thiazole-5-carboxylate (CAS No. 1354962-55-2) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely recognized for its versatility in pharmaceutical and agrochemical applications. This compound features a methyl ester group at the 5-position and an ethylamino substituent at the 2-position of the thiazole ring, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₇H₁₀N₂O₂S, reflects a balanced combination of nitrogen and sulfur heteroatoms, which contribute to its unique reactivity and potential bioactivity.

In recent years, the demand for thiazole derivatives has surged due to their prominence in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents. Researchers are increasingly exploring methyl 2-(ethylamino)-1,3-thiazole-5-carboxylate as a building block for novel therapeutics, aligning with the growing interest in small-molecule inhibitors and targeted therapies. Its structural motif is also relevant in crop protection chemicals, addressing global concerns about sustainable agriculture and pest resistance management.

The synthesis of CAS No. 1354962-55-2 typically involves condensation reactions between ethyl isothiocyanate and methyl 3-bromo-2-oxopropanoate, followed by cyclization under controlled conditions. This process highlights the compound's role in green chemistry initiatives, where efficiency and minimal waste generation are prioritized. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity, a critical factor for end-users in research and industrial settings.

From a commercial perspective, methyl 2-(ethylamino)-1,3-thiazole-5-carboxylate is gaining traction in the fine chemicals market, driven by its applicability in custom synthesis and contract manufacturing. Suppliers often emphasize its stability under standard storage conditions (room temperature, inert atmosphere) and compatibility with common organic solvents, which simplifies handling in laboratory workflows. These attributes make it a practical choice for high-throughput screening and combinatorial chemistry projects.

Emerging trends in computational chemistry and AI-driven drug design have further amplified interest in this compound. Molecular docking studies suggest that its thiazole core can interact with biological targets such as kinases and G-protein-coupled receptors, opening avenues for personalized medicine applications. Additionally, its metabolic stability and oral bioavailability profiles are under investigation, reflecting the pharmaceutical industry's focus on drug-likeness optimization.

In summary, methyl 2-(ethylamino)-1,3-thiazole-5-carboxylate (CAS No. 1354962-55-2) represents a multifaceted compound with significant potential across life sciences and material innovation. Its alignment with contemporary research priorities—such as sustainable synthesis, precision agriculture, and next-generation therapeutics—ensures its continued relevance in scientific and industrial communities. As exploration of heterocyclic chemistry expands, this compound is poised to play a pivotal role in addressing complex challenges in health and technology.